Cas no 1250349-43-9 (5-(2-fluoro-4-methylphenyl)-1H-1,2,3,4-tetrazole)

• Product Name: 5-(2-fluoro-4-methylphenyl)-1H-1,2,3,4-tetrazole
• CAS No: 1250349-43-9
• MF: C₈H₇FN₄
• MW: 178.166383981705
• CID: 5799408
• Update Time: 2025-10-28

5-(2-fluoro-4-methylphenyl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-4-methylphenyl)-1H-1,2,3,4-tetrazole
• 2H-Tetrazole, 5-(2-fluoro-4-methylphenyl)-

• Inchi： 1S/C8H7FN4/c1-5-2-3-6(7(9)4-5)8-10-12-13-11-8/h2-4H,1H3,(H,10,11,12,13)
• InChI Key： NYBYGGLPGACXIN-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(C)C=C2F)N=NN1

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 336.5±52.0 °C(Predicted)
• pka: 3.85±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-(2-fluoro-4-methylphenyl)-1H-1,2,3,4-tetrazole

5-(2-Fluoro-4-Methylphenyl)-1H-1,2,3,4-Tetrazole: A Comprehensive Overview

The compound 5-(2-fluoro-4-methylphenyl)-1H-1,2,3,4-tetrazole (CAS No. 1250349-43-9) is a heterocyclic aromatic compound with a tetrazole ring system. This molecule has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications in drug design and catalysis. The tetrazole moiety is known for its stability and reactivity, making it a valuable component in various chemical reactions and biological assays.

Recent studies have highlighted the importance of tetrazole derivatives in medicinal chemistry. The presence of the fluoro group at the 2-position and the methyl group at the 4-position on the phenyl ring introduces steric and electronic effects that can modulate the compound's reactivity and bioavailability. These substituents also play a crucial role in determining the molecule's solubility and stability under different conditions.

The synthesis of 5-(2-fluoro-4-methylphenyl)-1H-1,2,3,4-tetrazole involves a multi-step process that typically begins with the preparation of an appropriate phenyl derivative. The introduction of the tetrazole ring is achieved through a cyclization reaction, often utilizing sodium azide as a precursor. Researchers have explored various reaction conditions to optimize yield and purity, including microwave-assisted synthesis and catalytic methods.

One of the most promising applications of this compound lies in its potential as an antitumor agent. Preclinical studies have demonstrated that certain tetrazole derivatives exhibit selective cytotoxicity against cancer cells while sparing normal cells. The fluoro-substituted phenyl group in this compound may enhance its ability to penetrate cellular membranes and interact with key oncogenic pathways.

In addition to its therapeutic potential, 5-(2-fluoro-4-methylphenyl)-1H-1,2,3,4-tetrazole has shown promise as a catalyst in organic transformations. Its ability to coordinate with metal ions makes it a versatile ligand in transition metal-catalyzed reactions. Recent advancements in asymmetric catalysis have further underscored its utility in enantioselective syntheses.

The environmental impact of this compound is another area of active research. Studies are underway to assess its biodegradability and toxicity to aquatic organisms. Preliminary data suggest that it exhibits low acute toxicity but further long-term studies are required to fully understand its ecological footprint.

In conclusion, 5-(2-fluoro-4-methylphenyl)-1H-1,2,3,4-tetrazole represents a valuable addition to the arsenal of heterocyclic compounds with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a key player in both academic research and industrial development.